Cas no 150016-15-2 (4-Chloro-2-(1,3-dihydro-benzoimidazol-2-ylidene)-3-oxo-butyronitrile)

• Product Name: 4-Chloro-2-(1,3-dihydro-benzoimidazol-2-ylidene)-3-oxo-butyronitrile
• CAS No: 150016-15-2
• MF: C₁₁H₈ClN₃O
• MW: 233.653720855713
• CID: 3104948
• PubChem ID: 135466074
• Update Time: 2025-04-21

4-Chloro-2-(1,3-dihydro-benzoimidazol-2-ylidene)-3-oxo-butyronitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(1,3-dihydro-benzoimidazol-2-ylidene)-3-oxo-butyronitrile
• 150016-15-2
• MLS001005869
• Z56887688
• STL191443
• 4-Chloro-2-(1,3-dihydro-2H-benzo[d]imidazol-2-ylidene)-3-oxobutanenitrile
• SMR000349078
• (Z)-2-(1H-benzimidazol-2-yl)-4-chloro-3-hydroxybut-2-enenitrile
• 4-chloro-2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxobutanenitrile
• CHEMBL1340133
• 4-chloro-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxobutanenitrile
• AKOS000115712

• Inchi： 1S/C11H8ClN3O/c12-5-10(16)7(6-13)11-14-8-3-1-2-4-9(8)15-11/h1-4,16H,5H2,(H,14,15)/b10-7-
• InChI Key： VBHBYTCRZHOJML-YFHOEESVSA-N
• SMILES： ClC/C(=C(\C#N)/C1=NC2C=CC=CC=2N1)/O

Computed Properties

• Exact Mass: 233.0355896Da
• Monoisotopic Mass: 233.0355896Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.7Ų